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Compound of Interest

Compound Name: 4-Phenylisoxazol-5-ol

Cat. No.: B096106

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is paramount for laboratory safety and environmental protection.
This document provides a comprehensive guide to the safe disposal of 4-Phenylisoxazol-5-ol,
a member of the isoxazole family. Adherence to these procedures is critical to mitigate risks
and ensure compliance with safety regulations.

Chemical and Physical Properties

Understanding the properties of 4-Phenylisoxazol-5-ol and its related compounds is the first
step in safe handling and disposal. The following table summarizes key data for a closely
related tautomer, 5-phenylisoxazol-3-ol, and other similar isoxazole derivatives.
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5-phenylisoxazol-3-

1,4-Bis(5-

5-Methyl-3-

Property | phenyloxazol-2- phenylisoxazole-4-
o
yl)benzene carbonyl chloride
Molecular Weight 161.16 g/mol [1] 364.39 g/mol Not Available
Physical State Solid Solid Solid[2]
Appearance Not Available Yellow Beige[2]
Melting Point Not Available 243 - 244 °C 24 - 25 °C[2]
Solubility in Water Not Available Insoluble Not Available
Harmful if swallowed, )
o Harmful if swallowed,
Causes skin irritation, )
) . Causes severe skin
Hazards Causes serious eye Not specified

irritation, May cause

respiratory irritation.[1]

burns and eye

damage.[2]

Hazard Identification and Personal Protective
Equipment (PPE)

The primary hazards associated with 5-phenylisoxazol-3-ol, a tautomer of 4-Phenylisoxazol-5-

ol, indicate that this compound should be handled with care. It is classified as:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Given these hazards, the following personal protective equipment (PPE) is mandatory when

handling 4-Phenylisoxazol-5-ol:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]
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e Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3]
» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

o Respiratory Protection: In case of dust formation or inadequate ventilation, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of 4-Phenylisoxazol-
5-ol. This procedure is designed to minimize exposure and prevent environmental
contamination.

Containerization:

o Ensure the waste 4-Phenylisoxazol-5-ol is stored in a clearly labeled, tightly sealed, and
compatible waste container.

o Do not mix with other waste streams unless compatibility is confirmed.

Labeling:

o The waste container must be clearly labeled with the chemical name "4-Phenylisoxazol-
5-ol" and the associated hazard symbols (e.g., harmful, irritant).

Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure chemical
waste storage area, away from incompatible materials such as strong oxidizing agents.[3]

o The storage area should be cool and dry.[3]

Waste Collection:

o Arrange for collection by a licensed hazardous waste disposal company.

o Provide the disposal company with the Safety Data Sheet (SDS) or a clear summary of
the chemical's hazards.
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e Spill Management:

o In the event of a spill, evacuate the area if necessary.

[¢]

Wear appropriate PPE.

[¢]

For solid spills, carefully sweep or vacuum the material and place it into a suitable disposal
container.[4] Avoid generating dust.[4]

o

Clean the spill area with a suitable solvent and then wash with soap and water.

[e]

All materials used for cleanup should be disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 4-Phenylisoxazol-
5-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3(2H)-Isoxazolone, 5-phenyl- | COH7NO2 | CID 70318 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. fishersci.com [fishersci.com]

3. fishersci.com [fishersci.com]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of 4-
Phenylisoxazol-5-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096106#4-phenylisoxazol-5-ol-proper-disposal-
procedures]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://pim-resources.coleparmer.com/sds/10533.pdf
https://pim-resources.coleparmer.com/sds/10533.pdf
https://www.benchchem.com/product/b096106?utm_src=pdf-body
https://www.benchchem.com/product/b096106?utm_src=pdf-body
https://www.benchchem.com/product/b096106?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3_2H_-Isoxazolone_-5-phenyl
https://pubchem.ncbi.nlm.nih.gov/compound/3_2H_-Isoxazolone_-5-phenyl
https://www.fishersci.com/store/msds?partNumber=CC00502DA&productDescription=5-METHYL-3-PHENYLISOXAZO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12321&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/10533.pdf
https://www.benchchem.com/product/b096106#4-phenylisoxazol-5-ol-proper-disposal-procedures
https://www.benchchem.com/product/b096106#4-phenylisoxazol-5-ol-proper-disposal-procedures
https://www.benchchem.com/product/b096106#4-phenylisoxazol-5-ol-proper-disposal-procedures
https://www.benchchem.com/product/b096106#4-phenylisoxazol-5-ol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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